molecular formula C21H42O2S B8645704 3-(Octadecylsulfanyl)propanoic acid CAS No. 3062-66-6

3-(Octadecylsulfanyl)propanoic acid

Cat. No.: B8645704
CAS No.: 3062-66-6
M. Wt: 358.6 g/mol
InChI Key: CDBQZFAWRRUUIC-UHFFFAOYSA-N
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Description

3-(Octadecylsulfanyl)propanoic acid is a useful research compound. Its molecular formula is C21H42O2S and its molecular weight is 358.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

3062-66-6

Molecular Formula

C21H42O2S

Molecular Weight

358.6 g/mol

IUPAC Name

3-octadecylsulfanylpropanoic acid

InChI

InChI=1S/C21H42O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-24-20-18-21(22)23/h2-20H2,1H3,(H,22,23)

InChI Key

CDBQZFAWRRUUIC-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCCCSCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 86.8 gm (0.25 mole) octadecyl bromide, 29.2 gm (0.275 mole) 3-mercaptopropionic acid and 90.0 gm isopropanol at 80° C. was added 95.0 gm (0.275 mole) 40% aqueous potassium carbonate solution dropwise. The mixture was heated at 80° C. for 8 hours and then cooled to 60° C. After adding 125.0 gm water and 36.8 gm of 30% hydrochloric acid solution, the mixture was slowly heated to 94° C. while distilling aqueous isopropyl alcohol from the reaction. The product separated as an oil from the aqueous phase. It was isolated using a separatory funnel and washed with hot water. Upon cooling, the product solidified as a light tan waxy solid. It was dried in a vacuum oven at 50° C. to yield 91.35 gm (98%)
Quantity
86.8 g
Type
reactant
Reaction Step One
Quantity
29.2 g
Type
reactant
Reaction Step One
Quantity
95 g
Type
reactant
Reaction Step One
Quantity
90 g
Type
solvent
Reaction Step One
Quantity
36.8 g
Type
reactant
Reaction Step Two
Name
Quantity
125 g
Type
solvent
Reaction Step Two

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